Cas no 90344-91-5 (Dimethyl (1,1-dioxo-1lambda~6~-thietan-3-ylidene)propanedioate)

• Product Name: Dimethyl (1,1-dioxo-1lambda~6~-thietan-3-ylidene)propanedioate
• CAS No: 90344-91-5
• MF: C₈H₁₀O₆S
• MW: 234.226401805878
• CID: 994735
• PubChem ID: 332745
• Update Time: 2025-04-20

Dimethyl (1,1-dioxo-1lambda~6~-thietan-3-ylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

• NSC-331796
• NSC331796
• DTXSID10318481
• 90344-91-5
• Dimethyl (1,1-dioxo-1lambda~6~-thietan-3-ylidene)propanedioate
• dimethyl 2-(1,1-dioxothietan-3-ylidene)propanedioate
• DS-010807

• Inchi： 1S/C8H10O6S/c1-13-7(9)6(8(10)14-2)5-3-15(11,12)4-5/h3-4H2,1-2H3
• InChI Key： JIJHQLXARXABKH-UHFFFAOYSA-N
• SMILES： S1(C/C(=C(\C(=O)OC)/C(=O)OC)/C1)(=O)=O

Computed Properties

• Exact Mass: 234.02
• Monoisotopic Mass: 234.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.469
• Boiling Point: 371.2°C at 760 mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.527
• PSA: 95.12000
• LogP: 0.13820